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Compound of Interest

Ethyl 7-(4-fluorophenyl)-7-
Compound Name:
oxoheptanoate

Cat. No.: B051174

This guide provides a concise overview of the molecular weight of Ethyl 7-(4-fluorophenyl)-7-
oxoheptanoate, a figure of significant interest to researchers and professionals in the fields of
chemical synthesis and drug development. The molecular weight is a fundamental physical
property, crucial for stoichiometric calculations in experimental protocols and for the
characterization of this compound.

Chemical Identity and Formula

Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate is identified by the Chemical Abstracts Service
(CAS) number 122115-51-9.[1][2] Its molecular structure dictates its chemical formula, which
has been determined to be C15H19FO3.[1][2] This formula is the basis for calculating the
compound's molecular weight.

Molecular Weight Calculation

The molecular weight (MW) is the sum of the atomic weights of all atoms in a molecule. The
calculation for Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate is based on its elemental
composition as defined by its molecular formula, C15H19FO3.

To perform this calculation, the atomic weights of the constituent elements are utilized:

e Carbon (C): 12.011 amu
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e Hydrogen (H): 1.008 amu
e Fluorine (F): 18.998 amu
e Oxygen (O): 15.999 amu
The molecular weight is calculated as follows:

MW = (15 x Atomic Weight of C) + (19 x Atomic Weight of H) + (1 x Atomic Weight of F) + (3 x
Atomic Weight of O) MW = (15 x 12.011) + (19 x 1.008) + (1 x 18.998) + (3 x 15.999) MW =
180.165 + 19.152 + 18.998 + 47.997 MW = 266.312 g/mol

This calculated value is consistent with figures found in chemical supplier databases.

Data Summary

For clarity and ease of reference, the key quantitative data for Ethyl 7-(4-fluorophenyl)-7-
oxoheptanoate is summarized in the table below.

Parameter Value Reference
Molecular Formula C15H19F03 [1][2]
CAS Number 122115-51-9 [1][2]

Calculated Molecular Weight 266.312 g/mol

Note on Experimental Protocols and Visualizations

The determination of a compound's molecular weight from its chemical formula is a theoretical
calculation based on established atomic weights. As such, it does not involve experimental
protocols, signaling pathways, or complex workflows that would necessitate diagrammatic
visualization using tools like Graphviz. The value is a fundamental, constant property of the
molecule derived directly from its known atomic composition. Therefore, the creation of detailed
experimental guides or pathway diagrams is not applicable to the scope of this particular topic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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